2,2-dichloro-N-[3-(1H-imidazol-1-yl)propyl]acetamide

• Molecular Formula: C8H11Cl2N3O
• Molecular Weight: 236.10 g/mol
• IUPAC Name: 2,2-dichloro-N-(3-imidazol-1-ylpropyl)acetamide
• InChI: InChI=1S/C8H11Cl2N3O/c9-7(10)8(14)12-2-1-4-13-5-3-11-6-13/h3,5-7H,1-2,4H2,(H,12,14)
• InChI Key: QCXFMQGOKGZSDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)CCCNC(=O)C(Cl)Cl

Description

2,2-dichloro-N-[3-(1H-imidazol-1-yl)propyl]acetamide is a compound that features an imidazole ring, which is a five-membered heterocyclic moiety containing three carbon atoms and two nitrogen atoms. Imidazole derivatives are known for their broad range of chemical and biological properties, making them significant in various fields of research and industry .

Preparation Methods

The synthesis of 2,2-dichloro-N-[3-(1H-imidazol-1-yl)propyl]acetamide typically involves the reaction of 2,2-dichloroacetamide with 3-(1H-imidazol-1-yl)propylamine under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the mixture is heated to facilitate the reaction. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity .

Chemical Reactions Analysis

2,2-dichloro-N-[3-(1H-imidazol-1-yl)propyl]acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and specific solvents to achieve the desired products .

Scientific Research Applications

2,2-dichloro-N-[3-(1H-imidazol-1-yl)propyl]acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of infections and inflammatory conditions.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of 2,2-dichloro-N-[3-(1H-imidazol-1-yl)propyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazole ring can bind to metal ions or active sites of enzymes, inhibiting their activity. This interaction can disrupt various biological pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

2,2-dichloro-N-[3-(1H-imidazol-1-yl)propyl]acetamide can be compared with other imidazole derivatives, such as:

Clemizole: An antihistaminic agent.

Metronidazole: An antibacterial and antiprotozoal agent.

Omeprazole: An antiulcer agent.

What sets this compound apart is its unique combination of the dichloroacetamide and imidazole moieties, which confer distinct chemical and biological properties .